2-Chloro-N-(cyclopentylmethyl)-N-[3-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-chloro-N-(cyclopentylmethyl)-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C15H17ClF3NO/c16-9-14(21)20(10-11-4-1-2-5-11)13-7-3-6-12(8-13)15(17,18)19/h3,6-8,11H,1-2,4-5,9-10H2
• InChI Key: CNWKMQPGPCFRNV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)CN(C2=CC=CC(=C2)C(F)(F)F)C(=O)CCl
• Molecular Formula: C15H17ClF3NO
• Molecular Weight: 319.75 g/mol

Description

2-Chloro-N-(cyclopentylmethyl)-N-[3-(trifluoromethyl)phenyl]acetamide, also known as CPMA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

2-Chloro-N-(cyclopentylmethyl)-N-[3-(trifluoromethyl)phenyl]acetamide has been studied for its potential use as a pharmaceutical drug, specifically as an analgesic and anti-inflammatory agent. It has also been investigated for its use in the treatment of cancer, as it has been shown to inhibit the growth of certain cancer cells.

Mechanism of Action

The exact mechanism of action of 2-Chloro-N-(cyclopentylmethyl)-N-[3-(trifluoromethyl)phenyl]acetamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and receptors in the body. This leads to a decrease in inflammation and pain, as well as a reduction in the growth of cancer cells.
Biochemical and Physiological Effects:
2-Chloro-N-(cyclopentylmethyl)-N-[3-(trifluoromethyl)phenyl]acetamide has been shown to have a number of biochemical and physiological effects, including reducing inflammation and pain, inhibiting the growth of cancer cells, and affecting the activity of certain enzymes and receptors in the body. It has also been shown to have some neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-Chloro-N-(cyclopentylmethyl)-N-[3-(trifluoromethyl)phenyl]acetamide in lab experiments is that it has been shown to be relatively safe and well-tolerated in animal studies. However, one limitation is that more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are a number of potential future directions for research on 2-Chloro-N-(cyclopentylmethyl)-N-[3-(trifluoromethyl)phenyl]acetamide. One area of interest is its use as a potential treatment for cancer, as it has been shown to inhibit the growth of certain cancer cells. Another potential direction is its use as an analgesic and anti-inflammatory agent, as it has been shown to reduce inflammation and pain in animal studies. Additionally, more research is needed to fully understand its mechanism of action and potential side effects, as well as its potential use in other applications.

Synthesis Methods

2-Chloro-N-(cyclopentylmethyl)-N-[3-(trifluoromethyl)phenyl]acetamide can be synthesized using a multi-step process that involves the reaction of 3-(trifluoromethyl)aniline with chloroacetyl chloride to produce 3-(trifluoromethyl)acetanilide. This intermediate is then reacted with cyclopentylmethylamine in the presence of a base to produce the final product, 2-Chloro-N-(cyclopentylmethyl)-N-[3-(trifluoromethyl)phenyl]acetamide.